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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Vat Red 15 (C.1.
71100), an anthraquinone-based vat dye. An understanding of its solubility characteristics is
critical for its application in various industrial and research settings. While primarily used in the
textile and pigment industries, knowledge of its behavior in organic solvents is essential for any
analytical, quality control, or advanced materials research involving this compound.

Introduction to Vat Red 15

Vat Red 15, also known as Vat Bordeaux 2R, is a synthetic dye with a complex polycyclic
aromatic structure.[1][2] Its deep purple-red hue and excellent fastness properties make it a
valuable colorant for cellulosic fibers like cotton.[3][4][5] Like other vat dyes, its application
relies on a reduction-oxidation process where the insoluble pigment is converted to a water-
soluble leuco form for dyeing, and then oxidized back to its insoluble form within the fiber.[6]
This inherent insolubility in aqueous media necessitates the use of organic solvents for many
analytical and processing techniques.

Key Chemical and Physical Properties:
e C.I. Name: Vat Red 15, 71100]3]

o CAS Number: 4216-02-8[2][3][7]
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e Molecular Formula: C27H13N302 or C26H12N40O2 (Note: Different sources report slightly
different formulas, likely due to different salt forms or related structures being referenced
under the same common name).[1][3][7][8]

e Molecular Weight: Approximately 411.41 g/mol [1][3][5]
o Appearance: Purple-red powder[1][3][9]

Solubility Profile of Vat Red 15

Quantitative solubility data for Vat Red 15 in organic solvents is not widely available in the
public literature. However, qualitative assessments have been consistently reported across
various technical data sheets. These findings are summarized below.

Table 1: Qualitative Solubility of Vat Red 15 in Various Solvents

Solvent CAS Number Solubilit?l Reference(s)
Description

Chloroform 67-66-3 Slightly Soluble (2131415181101

o-Chlorophenol 95-57-8 Soluble [211311415][9]

Toluene 108-88-3 Slightly Soluble [L11211311415181[C]

Pyridine 110-86-1 Slightly Soluble [L121131141I5181C]

Xylene 1330-20-7 Slightly Soluble [1]

Acetic Acid 64-19-7 Slightly Soluble [1]

Acetone 67-64-1 Insoluble [L12113114151810]

Ethanol 64-17-5 Insoluble [L11211311415181[C]

Experimental Protocols for Quantitative Solubility
Determination

For researchers requiring precise solubility values (e.g., in g/L or mol/L), established analytical
methods can be employed. The following protocols describe two common and reliable
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techniques for determining the solubility of a sparingly soluble dye like Vat Red 15 in an
organic solvent such as chloroform.

Gravimetric Method

The gravimetric method is a direct approach that relies on measuring the mass of the solute
dissolved in a known volume of solvent. It is straightforward but requires a high-precision
analytical balance.

Detailed Methodology:

e Saturation: An excess amount of Vat Red 15 powder is added to a known volume of the
organic solvent (e.g., chloroform) in a sealed container, such as a screw-cap vial or flask.

o Equilibration: The mixture is agitated at a constant, controlled temperature for an extended
period (e.g., 24-48 hours) to ensure equilibrium is reached and the solution is fully saturated.
A magnetic stirrer or a shaker bath is recommended.

o Separation: The saturated solution is carefully separated from the undissolved solid. This
can be achieved by allowing the solid to settle and decanting the supernatant or, for better
accuracy, by filtering the solution through a syringe filter (e.g., 0.22 um PTFE) to remove all
particulate matter.

e Solvent Evaporation: A precise, known volume of the clear, saturated filtrate is transferred to
a pre-weighed, clean, and dry evaporating dish. The solvent is then slowly evaporated under
controlled conditions (e.g., in a fume hood or under a gentle stream of nitrogen) until only the
dry dye residue remains.

e Mass Determination: The evaporating dish containing the dry residue is cooled to room
temperature in a desiccator and then weighed on a high-precision analytical balance. The
process of heating gently (to ensure dryness), cooling, and weighing should be repeated
until a constant mass is achieved.

» Calculation: The solubility is calculated using the following formula:

Solubility (g/L) = (Mass of dish with residue - Mass of empty dish) / Volume of filtrate used (L)
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Caption: Workflow for the Gravimetric Method of solubility determination.
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UV-Visible Spectrophotometry Method

This method is an indirect but highly sensitive technique suitable for chromophoric compounds
like Vat Red 15. It relies on Beer-Lambert Law, which correlates absorbance with
concentration.

Detailed Methodology:

» Wavelength of Maximum Absorbance (Amax) Determination: A dilute, unsaturated solution of
Vat Red 15 is prepared in the solvent of interest (e.g., chloroform). This solution is scanned
using a UV-Vis spectrophotometer over a relevant wavelength range (e.g., 400-700 nm) to
identify the Amax, the wavelength at which the dye exhibits maximum absorbance. All
subsequent measurements will be performed at this wavelength for optimal sensitivity.

» Preparation of a Calibration Curve: A series of standard solutions of Vat Red 15 with
precisely known concentrations are prepared in the same solvent. The absorbance of each
standard solution is measured at the predetermined Amax. A graph of absorbance versus
concentration is plotted, which should yield a linear relationship. A linear regression analysis
is performed to obtain the equation of the line (y = mx + c), which will be used to determine
the concentration of unknown samples.

o Preparation of Saturated Solution: A saturated solution is prepared as described in the
gravimetric method (Steps 1 & 2).

e Measurement: The saturated solution is filtered (Step 3 from gravimetric method). A small
aliquot of the clear filtrate is carefully diluted with a known volume of the solvent to bring its
absorbance into the linear range of the calibration curve. The absorbance of this diluted
solution is then measured at Amax.

 Calculation: The concentration of the diluted solution is calculated from its measured
absorbance using the equation from the calibration curve. This value is then multiplied by the
dilution factor to determine the original concentration of the saturated solution. This final
concentration represents the solubility of Vat Red 15.[10]
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Workflow for UV-Vis Spectrophotometry Solubility Determination
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Caption: Workflow for the UV-Vis Spectrophotometry Method.

Logical Workflow: The Vat Dyeing Process and

Solubility

The primary application of Vat Red 15 is in dyeing, a process that hinges on a chemically

induced change in its solubility. This logical workflow is crucial to understanding the dye's

practical use. The insoluble pigment is chemically reduced in an alkaline bath to a soluble
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"leuco” form, which can then penetrate the textile fibers. Subsequent oxidation reverts the dye
to its insoluble form, trapping it within the fiber matrix.[6][11]

é Logical Workflow of the Vat Dyeing Process h

Vat Red 15 Pigment
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Caption: Logical flow of solubility changes during the vat dyeing process.

Relevance for Researchers and Drug Development

For researchers in materials science, understanding the solubility of Vat Red 15 in solvents like
chloroform is key for developing new formulations, such as inks or coatings, and for performing
analytical characterization (e.g., chromatography).[7][12]

For professionals in drug development, it is important to note that the available literature
focuses exclusively on the industrial applications of Vat Red 15 as a dye and pigment.[13][14]
There is no information in the searched results to suggest it has any known biological activity or
relevance to signaling pathways. Therefore, its primary interest in a pharmaceutical context
would likely be as a potential impurity, a reference standard in analytical chemistry, or for
specialized applications such as material coatings on medical devices, where its leachability
and solubility would be critical safety parameters to quantify.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vat Red 15: A Technical Guide to its Solubility in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585388#vat-red-15-solubility-in-organic-solvents-
like-chloroform]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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